Cas no 16136-84-8 (1-Propene, 1-chloro-,(1Z)- (9CI))

• Product Name: 1-Propene, 1-chloro-,(1Z)- (9CI)
• CAS No: 16136-84-8
• MF: C₃H₅Cl
• MW: 76.5248000621796
• CID: 163670
• PubChem ID: 5326315
• Update Time: 2025-04-19

1-Propene, 1-chloro-,(1Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propene, 1-chloro-,(1Z)- (9CI)
• (1Z)-1-CHLOROPROPENE
• CIS-1-CHLOROPROPENE
• (Z)-1-Chloro-1-propene
• (Z)-1-Propene, 1-chloro
• 1-Chloro-propene
• cis-1-Chloro-1-Propene
• Propene, 1-chloro-, (Z)-
• Q27254249
• NS00022444
• 4-01-00-00737 (Beilstein Handbook Reference)
• 1-Propene, 1-chloro-
• 1-Chloropropylene
• NSC-6155
• DTXSID00859499
• 1-CHLOROPROPENE, CIS-
• (Z)-1-chloroprop-1-ene
• 1-Chloropropene
• 1-Propene, 1-chloro-, (Z)-
• (Z)-Chloro-1-propene
• cis-1-chloro-prop-1-ene
• AKOS025310276
• Propenyl chloride
• BRN 1719095
• UNII-281BMI97V1
• OWXJKYNZGFSVRC-IHWYPQMZSA-N
• 1-Chloropropene, (1Z)-
• NSC6155
• 1-Propene,1-chloro-,(1Z)-(9ci)
• 590-21-6
• PROPENE, 1-CHLORO- (Z)-
• (1Z)-1-Chloro-1-propene #
• 16136-84-8
• 281BMI97V1
• CH3CH=CHCl
• WLN: G1U2
• 1-Propene, 1-chloro-, (1Z)-

• Inchi： 1S/C3H5Cl/c1-2-3-4/h2-3H,1H3/b3-2-
• InChI Key： OWXJKYNZGFSVRC-IHWYPQMZSA-N
• SMILES： Cl/C=C\C

Computed Properties

• Exact Mass: 76.00805
• Monoisotopic Mass: 76.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 22.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 1.7

Experimental Properties

• Density: 0.9271
• Melting Point: -134.8°C
• Boiling Point: 32.45°C
• Flash Point: less than 21° F (NFPA, 2010)
• Refractive Index: 1.4000
• PSA: 0
• LogP: 1.75880